Cas no 438221-56-8 (2-Mercapto-4-(4-methoxyphenyl)-6-(trifluoromethyl)nicotinonitrile)
438221-56-8 structure
Product Name:2-Mercapto-4-(4-methoxyphenyl)-6-(trifluoromethyl)nicotinonitrile
CAS No:438221-56-8
MF:C14H9F3N2OS
MW:310.294272184372
MDL:MFCD03422717
CID:2951981
PubChem ID:5016392
Update Time:2025-04-21
2-Mercapto-4-(4-methoxyphenyl)-6-(trifluoromethyl)nicotinonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-巯基-4-(4-甲氧苯基)-6-(三氟甲基)氰吡啶
- 2-MERCAPTO-4-(4-METHOXYPHENYL)-6-(TRIFLUOROMETHYL)NICOTINONITRILE
- 4-(4-methoxyphenyl)-2-sulfanylidene-6-(trifluoromethyl)-1H-pyridine-3-carbonitrile
- 4-(4-methoxyphenyl)-2-thioxo-6-(trifluoromethyl)-1,2-dihydropyridine-3-carbonitrile
- BBL039716
- STK349213
- 4-(4-methoxyphenyl)-2-sulfanyl-6-(trifluoromethyl)pyridine-3-carbonitrile
- 4-(4-Methoxy-phenyl)-2-thioxo-6-trifluoromethyl-1,2-dihydro-pyridine-3-carboni
- H30773
- 3-pyridinecarbonitrile, 2-mercapto-4-(4-methoxyphenyl)-6-(trifluoromethyl)-
- 4-(4-methoxyphenyl)-2-thioxo-6-(trifluoromethyl)-1H-pyridine-3-carbonitrile
- UGPSHTSXPRYIGN-UHFFFAOYSA-N
- AK-968/41170451
- 1,2-Dihydro-4-(4-methoxyphenyl)-2-thioxo-6-(trifluoromethyl)-3-pyridinecarbonitrile
- ALBB-014545
- 4-(4-Methoxy-phenyl)-2-thioxo-6-trifluoromethyl-1,2-dihydro-pyridine-3-carbonitrile
- DTXSID301129678
- AKOS000305452
- AKOS B006779
- LS-04598
- 4-(4-methoxyphenyl)-2-thioxo-6-(trifluoromethyl)-1,2-dihydro-3-pyridinecarbonitrile
- EN300-228732
- 438221-56-8
- 4-(4-methoxyphenyl)-2-sulfanylidene-6-(trifluoromethyl)-1,2-dihydropyridine-3-carbonitrile
- AKOS000307978
- 2-Mercapto-4-(4-methoxyphenyl)-6-(trifluoromethyl)nicotinonitrile
-
- MDL: MFCD03422717
- Inchi: 1S/C14H9F3N2OS/c1-20-9-4-2-8(3-5-9)10-6-12(14(15,16)17)19-13(21)11(10)7-18/h2-6H,1H3,(H,19,21)
- InChI Key: UGPSHTSXPRYIGN-UHFFFAOYSA-N
- SMILES: S=C1C(C#N)=C(C=C(C(F)(F)F)N1)C1C=CC(=CC=1)OC
Computed Properties
- Exact Mass: 310.03876857Da
- Monoisotopic Mass: 310.03876857Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 548
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 77.1
2-Mercapto-4-(4-methoxyphenyl)-6-(trifluoromethyl)nicotinonitrile Security Information
- HazardClass:IRRITANT
2-Mercapto-4-(4-methoxyphenyl)-6-(trifluoromethyl)nicotinonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 025520-1g |
4-(4-Methoxy-phenyl)-2-thioxo-6-trifluoromethyl-1,2-dihydro-pyridine-3-carbonitrile |
438221-56-8 | 1g |
£210.00 | 2022-03-01 | ||
| Fluorochem | 025520-5g |
4-(4-Methoxy-phenyl)-2-thioxo-6-trifluoromethyl-1,2-dihydro-pyridine-3-carbonitrile |
438221-56-8 | 5g |
£591.00 | 2022-03-01 | ||
| TRC | M055575-100mg |
2-Mercapto-4-(4-methoxyphenyl)-6-(trifluoromethyl)nicotinonitrile |
438221-56-8 | 100mg |
$ 185.00 | 2022-06-04 | ||
| TRC | M055575-250mg |
2-Mercapto-4-(4-methoxyphenyl)-6-(trifluoromethyl)nicotinonitrile |
438221-56-8 | 250mg |
$ 380.00 | 2022-06-04 | ||
| TRC | M055575-500mg |
2-Mercapto-4-(4-methoxyphenyl)-6-(trifluoromethyl)nicotinonitrile |
438221-56-8 | 500mg |
$ 600.00 | 2022-06-04 | ||
| Enamine | EN300-228732-1g |
438221-56-8 | 1g |
$728.0 | 2023-09-15 | |||
| Enamine | EN300-228732-5g |
438221-56-8 | 5g |
$2110.0 | 2023-09-15 | |||
| Enamine | EN300-228732-10g |
438221-56-8 | 10g |
$3131.0 | 2023-09-15 | |||
| Enamine | EN300-228732-0.05g |
438221-56-8 | 95% | 0.05g |
$612.0 | 2024-06-20 | ||
| Enamine | EN300-228732-0.1g |
438221-56-8 | 95% | 0.1g |
$640.0 | 2024-06-20 |
2-Mercapto-4-(4-methoxyphenyl)-6-(trifluoromethyl)nicotinonitrile Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
438221-56-8 (2-Mercapto-4-(4-methoxyphenyl)-6-(trifluoromethyl)nicotinonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk